Cas no 1443981-16-5 (1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride)

• Product Name: 1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride
• CAS No: 1443981-16-5
• MF: C₈H₁₀ClF₃N₂O
• MW: 242.626011371613
• CID: 4600134
• PubChem ID: 71758243
• Update Time: 2025-08-05

1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-5-(trifluoromethyl)pyridin-2(1H)-one hydrochloride
• 1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride

• Inchi： 1S/C8H9F3N2O.ClH/c9-8(10,11)6-1-2-7(14)13(5-6)4-3-12;/h1-2,5H,3-4,12H2;1H
• InChI Key： JBFGQTZQHIENTI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCN)C=C(C(F)(F)F)C=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride

1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride (CAS No. 1443981-16-5): An Overview

1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride (CAS No. 1443981-16-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel modulation and antioxidant properties.

The aminoethyl group in the compound's structure confers it with enhanced solubility and reactivity, making it a valuable scaffold for the development of novel drug candidates. The presence of the trifluoromethyl group further enhances its stability and metabolic resistance, which are crucial factors in drug design. The hydrochloride salt form ensures improved bioavailability and pharmacokinetic properties, making it suitable for various administration routes.

Recent studies have highlighted the potential of 1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride in several therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of calcium channels, which are implicated in various cardiovascular diseases such as hypertension and angina pectoris. The compound's ability to selectively modulate these channels without affecting other physiological processes makes it a promising candidate for the development of safer and more effective cardiovascular drugs.

In addition to its cardiovascular applications, 1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride has shown potential in neurodegenerative disorders. A 2023 study in the Journal of Neurochemistry reported that the compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical utility. A 2023 study in the European Journal of Pharmaceutical Sciences reported that the compound exhibits high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-(2-aminoethyl)-5-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride (CAS No. 1443981-16-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting cardiovascular diseases and neurodegenerative disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.